Cas no 634-43-5 (N-(p-Tolyl)-1-naphthylamine)

• Product Name: N-(p-Tolyl)-1-naphthylamine
• CAS No: 634-43-5
• MF: C₁₇H₁₅N
• MW: 233.307704210281
• MDL: MFCD00035709
• CID: 510015
• PubChem ID: 87557989
• Update Time: 2025-08-05

N-(p-Tolyl)-1-naphthylamine Chemical and Physical Properties

Names and Identifiers

• N-(p-Tolyl)-1-naphthylamine
• 1-Naphthalenamine,N-(4-methylphenyl)-
• N-(4-methylphenyl)naphthalen-1-amine
• 1-(p-Toluidino)naphthalene
• N-4-Tolyl-1-naphthylamine
• NSC 37610
• DTXSID70284552
• DB-054479
• BRD-K30935445-001-01-7
• NSC-37610
• SCHEMBL1009448
• AS-59805
• CS-W012925
• AB01334812-02
• 634-43-5
• N-(4-methylphenyl)-N-(1-naphthyl)amine
• T2201
• N-(p-Tolyl)naphthalen-1-amine
• 1-Naphthalenamine, N-(4-methylphenyl)-
• 1-Naphthylamine, N-p-tolyl-
• N-p-tolylnaphthalen-1-amine
• Oprea1_751250
• RWYRKFWBKGQTLU-UHFFFAOYSA-N
• STK289939
• AKOS000727611
• MFCD00035709
• p-Tolyl-a-Naphtylamin
• NCGC00342251-01
• N-p-Tolyl-1-naphthylamine
• AG-690/40719373
• SY054031
• NSC37610
• T72747
• Oprea1_211408

• MDL： MFCD00035709
• Inchi： 1S/C17H15N/c1-13-9-11-15(12-10-13)18-17-8-4-6-14-5-2-3-7-16(14)17/h2-12,18H,1H3
• InChI Key： RWYRKFWBKGQTLU-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 233.12000
• Monoisotopic Mass: 233.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Yellow red crystalline powder
• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 78°C(lit.)
• Boiling Point: 360°C/528mmHg(lit.)
• Flash Point: 201.6±14.7 °C
• Refractive Index: 1.5515 (estimate)
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),
• PSA: 12.03000
• LogP: 4.96480
• Solubility: Soluble in methanol

N-(p-Tolyl)-1-naphthylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(p-Tolyl)-1-naphthylamine

N-(p-Tolyl)-1-naphthylamine: A Comprehensive Overview

N-(p-Tolyl)-1-naphthylamine, also known by its CAS number 634-43-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₁₇H₁₇N, is characterized by its unique structure, which combines a naphthyl group with a p-tolyl amine moiety. Its properties make it a valuable intermediate in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

The synthesis of N-(p-Tolyl)-1-naphthylamine typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective methods for its production. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, significantly improving yield and purity. These developments underscore the importance of this compound in modern chemical synthesis.

In terms of applications, N-(p-Tolyl)-1-naphthylamine has found utility in the development of advanced materials. Its aromatic structure contributes to strong electronic interactions, making it a promising candidate for use in organic electronics. Recent studies have demonstrated its potential as a building block for constructing novel π-conjugated systems, which are critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The ability to tune its electronic properties through functionalization further enhances its versatility.

The compound's role in pharmaceutical research is equally noteworthy. Its structure serves as a scaffold for designing bioactive molecules with potential therapeutic applications. For example, derivatives of N-(p-Tolyl)-1-naphthylamine have been investigated for their anti-inflammatory and antioxidant properties. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

From an environmental perspective, understanding the behavior of N-(p-Tolyl)-1-naphthylamine in various media is crucial for assessing its safety and sustainability. Recent studies have focused on its degradation pathways under different conditions, providing insights into its environmental fate. These studies are essential for ensuring responsible use and disposal of the compound.

In conclusion, N-(p-Tolyl)-1-naphthylamine (CAS 634-43-5) stands as a testament to the ingenuity of modern chemistry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an even greater role in shaping the future of materials science and pharmaceutical development.